Cas no 2229406-81-7 (3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229406-81-7
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 6250044
• PubChem ID: 165630994
• Update Time: 2024-01-07

3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-one
• EN300-1950270
• 2229406-81-7

• Inchi： 1S/C8H5BrF3NO/c9-7-5(2-1-3-13-7)4-6(14)8(10,11)12/h1-3H,4H2
• InChI Key： QXHOLXDTPPPTEK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 266.95066g/mol
• Monoisotopic Mass: 266.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų